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Compound of Interest

Compound Name: 2-(3-Chloro-4-fluorophenyl)ethanol

Cat. No.: B1586549 Get Quote

An In-depth Technical Guide to 2-(3-Chloro-4-
fluorophenyl)ethanol
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(3-Chloro-4-fluorophenyl)ethanol is a halogenated aromatic alcohol of significant interest in

the fields of medicinal chemistry and synthetic organic chemistry. Its structural motif, featuring a

di-substituted phenyl ring with both chloro and fluoro groups, is a common feature in many

biologically active molecules. The presence of these halogens can profoundly influence the

pharmacokinetic and pharmacodynamic properties of a compound, including its lipophilicity,

metabolic stability, and binding affinity to biological targets. This guide provides a

comprehensive overview of the known and predicted physical and chemical properties of 2-(3-
Chloro-4-fluorophenyl)ethanol, along with insights into its synthesis, reactivity, and potential

applications, to support its use in research and development.

Molecular Structure and Properties
The fundamental characteristics of 2-(3-Chloro-4-fluorophenyl)ethanol are summarized

below. It is important to note that while some properties are confirmed, others are predicted

due to a lack of publicly available experimental data.
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Property Value Source

CAS Number 340825-21-0 [1][2][3]

Molecular Formula C₈H₈ClFO [1][2][3]

Molecular Weight 174.60 g/mol [2]

Appearance No Data Available [3]

Boiling Point Not Available [1]

Purity (typical) >98% [3]

Storage Conditions

Store at -4°C for short term (1-

2 weeks), -20°C for long term

(1-2 years)

Structural Elucidation
The structure of 2-(3-Chloro-4-fluorophenyl)ethanol, as confirmed by its IUPAC name and

CAS number, consists of a phenylethanol backbone with a chlorine atom at the 3-position and

a fluorine atom at the 4-position of the phenyl ring.

Synthetic Pathway

3-Chloro-4-fluorophenylacetic Acid 2-(3-Chloro-4-fluorophenyl)ethanol

Reduction
(e.g., LiAlH₄ in THF or BH₃·THF)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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